Cas no 898751-93-4 (ETHYL 7-(3,5-DICHLOROPHENYL)-7-OXOHEPTANOATE)

• Product Name: ETHYL 7-(3,5-DICHLOROPHENYL)-7-OXOHEPTANOATE
• CAS No: 898751-93-4
• MF: C₁₅H₁₈Cl₂O₃
• MW: 317.207623004913
• CID: 874852
• PubChem ID: 24727338
• Update Time: 2025-05-19

ETHYL 7-(3,5-DICHLOROPHENYL)-7-OXOHEPTANOATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 7-(3,5-DICHLOROPHENYL)-7-OXOHEPTANOATE
• MFCD01320231
• MS-21086
• AKOS016023153
• ETHYL7-(3,5-DICHLOROPHENYL)-7-OXOHEPTANOATE
• DTXSID70645563
• 898751-93-4

• MDL： MFCD01320231
• Inchi： 1S/C15H18Cl2O3/c1-2-20-15(19)7-5-3-4-6-14(18)11-8-12(16)10-13(17)9-11/h8-10H,2-7H2,1H3
• InChI Key： BDLMMNIQTSUBPP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(CCCCCC(=O)OCC)=O)Cl

Computed Properties

• Exact Mass: 316.06300
• Monoisotopic Mass: 316.0632998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 4.68970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on ETHYL 7-(3,5-DICHLOROPHENYL)-7-OXOHEPTANOATE

Comprehensive Guide to ETHYL 7-(3,5-DICHLOROPHENYL)-7-OXOHEPTANOATE (CAS No. 898751-93-4): Properties, Applications, and Market Insights

ETHYL 7-(3,5-DICHLOROPHENYL)-7-OXOHEPTANOATE (CAS No. 898751-93-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical research, and material science. This ester derivative, characterized by its 3,5-dichlorophenyl and 7-oxoheptanoate functional groups, exhibits unique chemical properties that make it valuable for synthetic applications. In this detailed guide, we explore its molecular structure, synthesis pathways, industrial uses, and emerging trends in research.

The compound's systematic name, ETHYL 7-(3,5-DICHLOROPHENYL)-7-OXOHEPTANOATE, reflects its precise chemical configuration. With a molecular formula of C₁₅H₁₈Cl₂O₃, it features a carbonyl group adjacent to a dichlorinated aromatic ring, contributing to its reactivity in nucleophilic addition reactions. Researchers often inquire about its solubility in organic solvents, which includes moderate solubility in ethanol, acetone, and dichloromethane, but limited solubility in water.

One of the most searched questions about ETHYL 7-(3,5-DICHLOROPHENYL)-7-OXOHEPTANOATE relates to its role in pharmaceutical synthesis. Recent studies highlight its utility as a precursor for bioactive molecules, particularly in the development of enzyme inhibitors and anti-inflammatory agents. Its 3,5-dichlorophenyl moiety is frequently leveraged to enhance lipophilicity in drug candidates, a trending topic in medicinal chemistry optimization.

In agrochemical applications, this compound has been investigated for its potential as a plant growth regulator intermediate. The 7-oxoheptanoate segment allows for structural modifications to create derivatives with selective herbicidal or fungicidal activity. This aligns with the growing demand for eco-friendly crop protection chemicals, a hot topic in sustainable agriculture discussions.

From a commercial perspective, the global market for fine chemical intermediates like ETHYL 7-(3,5-DICHLOROPHENYL)-7-OXOHEPTANOATE has shown steady growth, driven by pharmaceutical outsourcing and specialty chemical demand. Analytical techniques such as HPLC purity testing and GC-MS characterization are commonly searched in relation to quality control for this compound. Current Good Manufacturing Practice (cGMP) compliance remains a critical consideration for bulk suppliers.

Environmental and safety profiles are increasingly important to researchers working with halogenated compounds. While ETHYL 7-(3,5-DICHLOROPHENYL)-7-OXOHEPTANOATE doesn't fall under hazardous material classifications, proper handling procedures should be followed. Recent publications have explored its biodegradation pathways, addressing concerns about persistent organic pollutants—a subject gaining traction in green chemistry forums.

The synthesis of ETHYL 7-(3,5-DICHLOROPHENYL)-7-OXOHEPTANOATE typically involves esterification reactions under controlled conditions. Patent literature reveals various optimization approaches, including catalyst selection and temperature control, which significantly impact yield and purity. These process chemistry details are frequently searched by synthetic chemists working on scale-up production.

Emerging research directions include exploring the compound's potential in material science applications, particularly as a building block for specialty polymers. The dichlorophenyl group may contribute to thermal stability in polymer backbones, while the ester functionality allows for further chemical modifications. This intersects with the growing interest in high-performance materials for electronics and coatings.

For analytical chemists, method development for ETHYL 7-(3,5-DICHLOROPHENYL)-7-OXOHEPTANOATE quantification remains an active area. Reverse-phase HPLC methods with UV detection at 254 nm are commonly employed, while advanced techniques like LC-MS/MS are gaining popularity for trace analysis. These methodological details are highly sought after in quality control laboratories.

Storage and stability considerations for ETHYL 7-(3,5-DICHLOROPHENYL)-7-OXOHEPTANOATE recommend protection from moisture and light at controlled temperatures. The compound demonstrates good stability under inert atmospheres, with typical shelf lives exceeding 24 months when properly stored. These practical handling aspects are frequently queried by laboratory personnel.

Looking ahead, the scientific community continues to explore novel derivatives of ETHYL 7-(3,5-DICHLOROPHENYL)-7-OXOHEPTANOATE, particularly in drug discovery pipelines. Computational chemistry approaches, including molecular docking studies, are being applied to predict biological activity of its structural analogs—a cutting-edge topic in computer-aided drug design.

In conclusion, ETHYL 7-(3,5-DICHLOROPHENYL)-7-OXOHEPTANOATE (CAS No. 898751-93-4) represents a versatile chemical building block with expanding applications across multiple industries. Its unique structural features continue to inspire innovation in synthetic chemistry, while market dynamics reflect the growing importance of specialized intermediates in the chemical value chain.